Cas no 646527-45-9 (2-Pyrimidinamine,N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)-)
646527-45-9 structure
Product Name:2-Pyrimidinamine,N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)-
CAS No:646527-45-9
MF:C25H27N7
MW:425.528784036636
CID:419473
Update Time:2024-01-29
2-Pyrimidinamine,N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine,N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)-
- 2-Pyrimidinamine, N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)-
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- Inchi: 1S/C25H27N7/c1-31-12-14-32(15-13-31)18-19-6-5-9-21(16-19)28-25-26-11-10-23(29-25)22-17-27-30-24(22)20-7-3-2-4-8-20/h2-11,16-17H,12-15,18H2,1H3,(H,27,30)(H,26,28,29)
- InChI Key: XFHQLTMGFPBVLZ-UHFFFAOYSA-N
- SMILES: C1(NC2=CC=CC(CN3CCN(C)CC3)=C2)=NC=CC(C2=CNN=C2C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 425.23311
Experimental Properties
- Density: 1.246±0.06 g/cm3(Predicted)
- Boiling Point: 644.9±65.0 °C(Predicted)
- PSA: 72.97
- pka: 9.83±0.50(Predicted)
2-Pyrimidinamine,N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
646527-45-9 (2-Pyrimidinamine,N-[3-[(4-methyl-1-piperazinyl)methyl]phenyl]-4-(3-phenyl-1H-pyrazol-4-yl)-) Related Products
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